Cas no 2228259-66-1 ({1-2-(trifluoromethyl)pyridin-3-ylcyclobutyl}methanamine)

• Product Name: {1-2-(trifluoromethyl)pyridin-3-ylcyclobutyl}methanamine
• CAS No: 2228259-66-1
• MF: C₁₁H₁₃F₃N₂
• MW: 230.229532957077
• CID: 6595046
• PubChem ID: 165682265
• Update Time: 2025-06-12

{1-2-(trifluoromethyl)pyridin-3-ylcyclobutyl}methanamine Chemical and Physical Properties

Names and Identifiers

• {1-2-(trifluoromethyl)pyridin-3-ylcyclobutyl}methanamine
• 2228259-66-1
• EN300-1960213
• {1-[2-(trifluoromethyl)pyridin-3-yl]cyclobutyl}methanamine

• Inchi： 1S/C11H13F3N2/c12-11(13,14)9-8(3-1-6-16-9)10(7-15)4-2-5-10/h1,3,6H,2,4-5,7,15H2
• InChI Key： CEWPOGUJCWDMGR-UHFFFAOYSA-N
• SMILES： FC(C1C(=CC=CN=1)C1(CN)CCC1)(F)F

Computed Properties

• Exact Mass: 230.10308291g/mol
• Monoisotopic Mass: 230.10308291g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 38.9Ų

Additional information on {1-2-(trifluoromethyl)pyridin-3-ylcyclobutyl}methanamine

Comprehensive Overview of {1-2-(trifluoromethyl)pyridin-3-ylcyclobutyl}methanamine (CAS No. 2228259-66-1)

The compound {1-2-(trifluoromethyl)pyridin-3-ylcyclobutyl}methanamine (CAS No. 2228259-66-1) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, featuring a cyclobutyl ring and a trifluoromethylpyridine moiety, makes it a valuable intermediate for the synthesis of bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, given the increasing demand for novel small-molecule therapeutics targeting complex diseases.

In recent years, the trifluoromethyl group has become a hotspot in medicinal chemistry due to its ability to enhance metabolic stability and bioavailability. This trend aligns with the growing focus on fluorinated compounds in the development of next-generation pharmaceuticals. The presence of the pyridine ring further adds to the compound's versatility, as it is a common pharmacophore in many FDA-approved drugs. These attributes make {1-2-(trifluoromethyl)pyridin-3-ylcyclobutyl}methanamine a compelling subject for both academic and industrial research.

From a synthetic chemistry perspective, the cyclobutyl scaffold in this compound offers intriguing possibilities. Cyclobutanes are known for their strained ring systems, which can impart unique conformational properties to molecules. This strain often translates into enhanced binding affinity when incorporated into drug candidates. As such, {1-2-(trifluoromethyl)pyridin-3-ylcyclobutyl}methanamine is frequently explored in the context of fragment-based drug design, a strategy that has gained traction in the pursuit of innovative therapies.

The compound's methanamine functionality also plays a critical role in its utility. Primary amines are highly reactive and can serve as handles for further derivatization, enabling the creation of diverse chemical libraries. This feature is particularly valuable in high-throughput screening campaigns, where researchers seek to identify lead compounds with optimal pharmacological profiles. Additionally, the amine group can participate in hydrogen bonding, a key interaction in many biological systems.

Beyond pharmaceuticals, {1-2-(trifluoromethyl)pyridin-3-ylcyclobutyl}methanamine has potential applications in material science. Fluorinated compounds are increasingly used in the development of advanced materials, such as liquid crystals and organic electronics, due to their unique electronic and steric properties. The combination of a trifluoromethyl group and a pyridine ring in this compound could contribute to the design of novel materials with tailored functionalities.

In the context of sustainability, the synthesis and application of {1-2-(trifluoromethyl)pyridin-3-ylcyclobutyl}methanamine are being scrutinized for their environmental impact. Researchers are exploring greener synthetic routes, such as catalytic fluorination and flow chemistry, to minimize waste and energy consumption. This aligns with the broader industry shift toward green chemistry principles, which prioritize eco-friendly processes without compromising efficiency.

Analytical characterization of this compound typically involves advanced techniques like nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC). These methods ensure the purity and structural integrity of the material, which is crucial for downstream applications. The compound's stability under various conditions is also a key area of investigation, as it influences storage and handling protocols.

Given the rising interest in personalized medicine, {1-2-(trifluoromethyl)pyridin-3-ylcyclobutyl}methanamine could play a role in the development of targeted therapies. Its modular structure allows for precise modifications to optimize pharmacokinetic and pharmacodynamic properties. This adaptability is essential in addressing the heterogeneity of diseases and patient populations, a major challenge in modern healthcare.

In summary, {1-2-(trifluoromethyl)pyridin-3-ylcyclobutyl}methanamine (CAS No. 2228259-66-1) is a multifaceted compound with broad applicability in drug discovery, material science, and beyond. Its distinctive structural features, including the trifluoromethylpyridine and cyclobutyl motifs, make it a valuable tool for researchers aiming to push the boundaries of innovation. As scientific advancements continue to unfold, this compound is poised to remain at the forefront of cutting-edge research.